N-[1-(1H-1,2,3-Benzotriazol-1-yl)hexyl]benzenecarbothioamide

• IUPAC Name: N-[1-(benzotriazol-1-yl)hexyl]benzenecarbothioamide
• InChI: InChI=1S/C19H22N4S/c1-2-3-5-14-18(20-19(24)15-10-6-4-7-11-15)23-17-13-9-8-12-16(17)21-22-23/h4,6-13,18H,2-3,5,14H2,1H3,(H,20,24)
• InChI Key: FBEMLILGZUTPBV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(NC(=S)C1=CC=CC=C1)N2C3=CC=CC=C3N=N2
• Molecular Formula: C19H22N4S
• Molecular Weight: 338.5 g/mol

Description

“N-[1-(1H-1,2,3-Benzotriazol-1-yl)hexyl]benzenecarbothioamide” is a chemical compound that contains a benzotriazole moiety. Benzotriazole derivatives have been extensively explored for the synthesis of natural and synthetic-based molecules of varied biological and pharmaceutical importance. They have exhibited outstanding properties in medicinal chemistry including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Chemical Reactions Analysis

Benzotriazole (BtH) reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals. These acetals are susceptible to deprotonation, giving access to acylsilanes and acylboranes.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid with a density of 1.36 g/mL. It has a melting point of 100 °C and a boiling point of 350 °C. It is soluble in water at 20 g/L. It is a weak acid with a pKa of 8.2 and a very weak Brønsted base with pKa < 0.

Mechanism of Action

While the specific mechanism of action for “N-[1-(1H-1,2,3-Benzotriazol-1-yl)hexyl]benzenecarbothioamide” is not explicitly mentioned in the search results, benzotriazole derivatives have proved their potency to treat various kinds of conditions such as cancers, microbial infections, psychotropic disorders, and many more. The combined presence of a large conjugated system capable of forming π–π stacking interactions and hydrogen bond acceptors makes benzotriazole derivatives susceptible to bind with enzymes and receptors in biological systems.

Safety and Hazards

Benzotriazole is labeled with the signal word “Warning” and has hazard statements H302, H319, H332, H411, H412. It may cause skin irritation, serious eye irritation, and respiratory irritation.